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Compound of Interest

Compound Name: DTPP

Cat. No.: B1239942 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Diphenyl(p-tolyl)phosphine (DTPP). The following procedures are designed for researchers,

scientists, and drug development professionals to ensure safe handling and disposal in a

laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for Diphenyl(p-tolyl)phosphine is presented below for

easy reference.

Property Value

Molecular Formula C19H17P

Molecular Weight 276.32 g/mol

Appearance White to off-white crystalline powder

Melting Point 77-81 °C (171-178 °F)

Boiling Point 215 °C (419 °F) at 11 hPa

Flash Point >110 °C (>230 °F) - closed cup

Solubility Insoluble in water
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Diphenyl(p-tolyl)phosphine is considered a hazardous substance. It is harmful if swallowed and

causes skin, eye, and respiratory system irritation.[1][2]

Hazard Statements:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Always handle DTPP in a well-ventilated area, preferably in a chemical fume hood, and wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.[1]

Disposal Protocol
The following protocol outlines the step-by-step procedure for the safe disposal of DTPP waste.

1. Waste Collection and Segregation:

Collect DTPP waste, including contaminated consumables (e.g., weighing paper, pipette

tips), in a designated, properly labeled hazardous waste container.

The container must be made of a compatible material (e.g., high-density polyethylene) and

have a secure, tight-fitting lid.
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Label the container clearly with "Hazardous Waste" and "Diphenyl(p-tolyl)phosphine".

Do not mix DTPP waste with other incompatible waste streams. Specifically, avoid

contamination with strong oxidizing agents.[1]

2. Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from sources of ignition.[4]

The storage area should be a designated satellite accumulation area for hazardous waste.

3. Disposal Request:

Once the waste container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) office to arrange for pickup.

Follow your institution's specific procedures for hazardous waste disposal requests.

4. Emergency Procedures:

Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it in the designated hazardous waste container.[1] For larger spills,

evacuate the area and contact EHS immediately.

Fire: Use a dry chemical powder, foam, or carbon dioxide fire extinguisher.[1] Do not use

water. Wear self-contained breathing apparatus and full protective gear.[4]

DTPP Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Diphenyl(p-

tolyl)phosphine.
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Caption: DTPP Disposal Workflow from laboratory generation to final disposal by EHS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1239942?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

